Cas no 1806269-91-9 (Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate
• CAS No: 1806269-91-9
• MF: C₁₂H₁₂INO₃
• MW: 345.133055686951
• CID: 4943413
• Update Time: 2025-10-29

Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate

• Inchi： 1S/C12H12INO3/c1-3-17-12(15)6-10-8(7-14)4-9(13)5-11(10)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： ZRTLKDOWIFQMGA-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=C(C=1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate

Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate (CAS No. 1806269-91-9)

Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate, with the CAS registry number 1806269-91-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, an iodo group, and a methoxy group, along with an ethyl acetate moiety. The combination of these functional groups makes it a versatile building block for the synthesis of various bioactive molecules.

The synthesis of Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in cross-coupling reactions, particularly the use of palladium catalysts, have enabled more efficient and selective methods for constructing such complex structures. These methods not only enhance the scalability of the synthesis but also contribute to the sustainability of chemical processes by minimizing waste and energy consumption.

In terms of applications, Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate has shown promise in the development of targeted therapies for various diseases, including cancer. The presence of the iodo group allows for further functionalization through radiohalogenation, making it a valuable precursor for radiopharmaceuticals used in diagnostic imaging and therapeutic interventions. Additionally, the methoxy group enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate as a lead compound in the discovery of novel kinase inhibitors. Its ability to interact with specific protein targets has been validated through extensive in vitro and in vivo experiments, demonstrating its potential as a scaffold for drug development. Furthermore, its structural versatility allows for modifications that can optimize pharmacokinetic properties, such as half-life and absorption rate.

The integration of computational chemistry tools has significantly accelerated the exploration of Ethyl 2-cyano-4-iodo-6-methoxyphenylacetate's potential applications. Advanced molecular modeling techniques have enabled researchers to predict its binding affinities to various biological targets with high accuracy. This approach not only reduces the time required for experimental validation but also provides insights into the molecular mechanisms underlying its bioactivity.

In conclusion, Ethyl 2-cyano-4-iodyl-oxyphenylacetate (CAS No. 1806269-91-) stands as a testament to the ongoing advancements in organic synthesis and drug discovery. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new applications and optimization strategies, this compound is poised to make significant contributions to the field of medicine and beyond.